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Compound of Interest

Compound Name: 9-Benzyl-3-bromo-9H-carbazole

Cat. No.: B1275002 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 9-Benzyl-3-bromo-9H-carbazole. Adherence to these

procedures is essential for ensuring laboratory safety and proper disposal. While a specific

Safety Data Sheet (SDS) for 9-Benzyl-3-bromo-9H-carbazole is not readily available, the

following recommendations are based on data for structurally similar compounds, including

various brominated carbazoles and carbazole itself.[1][2][3][4][5][6]

Chemical Profile:

Name: 9-Benzyl-3-bromo-9H-carbazole

CAS Number: 339576-55-5

Molecular Formula: C19H14BrN

Molecular Weight: 336.23

Appearance:
White to light yellow to light orange powder or

crystal

Hazards:

Based on related compounds, may cause eye,

skin, and respiratory irritation.[1][2][4][5] Some

carbazoles are suspected of causing cancer and

genetic defects.[6]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to prevent exposure when handling

9-Benzyl-3-bromo-9H-carbazole.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][3]

Protects against eye irritation

from dust and potential

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

before use. A flame-resistant

lab coat is required.[1][3][7]

Prevents skin irritation and

potential absorption of the

substance. Contaminated

clothing should be removed

and laundered before reuse.[2]

Respiratory Protection

Work in a well-ventilated area,

preferably a chemical fume

hood.[1][5] If dust formation is

likely or ventilation is

inadequate, use a

NIOSH/MSHA or EN 149

approved respirator with a

particle filter.[1][4][8]

Minimizes the inhalation of

potentially harmful dust

particles.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible.

Don all required PPE as specified in the table above.

Have designated and labeled containers ready for hazardous waste.

Handling:
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Handle the compound exclusively within a chemical fume hood to minimize inhalation

exposure.[5]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition.[3]

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in the handling area.[2]

Post-Handling:

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the workday.[1]

Clean the work area to remove any residual contamination.

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.

[1]

Disposal Plan: Step-by-Step Protocol
Waste Segregation:

Solid Waste: Collect any solid 9-Benzyl-3-bromo-9H-carbazole, contaminated weighing

papers, and disposable equipment into a designated, clearly labeled hazardous waste

container for halogenated organic solids.[9]

Liquid Waste: Solutions containing this compound should be collected in a separate,

labeled container for halogenated organic liquid waste.[9]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the

designated solid hazardous waste container.

Container Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "9-Benzyl-3-bromo-9H-carbazole," and the primary hazards (e.g., "Irritant,"

"Potential Carcinogen").[10]

Storage and Disposal:

Store waste containers in a designated, secure area away from incompatible materials.

Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal contractor, in

accordance with local, state, and national regulations.[1][6]

Emergency Procedures
Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][4][5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[1][3][5]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1][3]

Spill Response:

In case of a spill, evacuate the area and prevent the spread of dust.[2] Wear appropriate PPE,

including respiratory protection.[2] Carefully sweep up the solid material and place it into a
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labeled hazardous waste container.[2] Clean the spill area with a suitable solvent, followed by

soap and water. Collect all cleaning materials as hazardous waste.[9]

Workflow for Handling 9-Benzyl-3-bromo-9H-carbazole

Preparation

Handling

Post-Handling & Storage

Disposal

Emergency Procedures

Don PPE:
- Safety Goggles

- Lab Coat
- Gloves

Verify Fume Hood
and Safety Showers

Prepare Labeled
Waste Containers

Work in Fume Hood

Avoid Dust Formation

No Eating or Drinking

Wash Hands Thoroughly

Clean Work Area

Store in Tightly
Closed Container

Segregate Waste:
- Solid Halogenated
- Liquid Halogenated

Label Waste Containers

Dispose via EHS

Spill Response:
Evacuate, Contain,

Clean, Report

Exposure Response:
Follow First-Aid

Protocols
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Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 9-Benzyl-3-bromo-9H-carbazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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